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Cat. No.: B075765

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyclohexylphenol, with the CAS registry number 1131-60-8, is an organic compound
characterized by a phenol ring substituted with a cyclohexyl group at the para position.[1] This
white to light yellow crystalline solid is a versatile intermediate with applications in the synthesis
of polymers, resins, surfactants, pharmaceuticals, and agrochemicals.[2][3] Its chemical
structure, combining both aromatic and aliphatic features, imparts unique properties that are
leveraged in these various industrial and research sectors. This technical guide provides an in-
depth overview of 4-Cyclohexylphenol, including its chemical and physical properties, detailed
synthesis protocols, and a summary of its known applications and biological activities.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of 4-
Cyclohexylphenol is presented in the table below. This data has been compiled from various
scientific and chemical supplier databases.
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Property Value Reference(s)
CAS Number 1131-60-8 [1]
Molecular Formula C12H160 [1]
Molecular Weight 176.26 g/mol [4]

White to light yellow to light
Appearance [4]
orange powder or crystal

Melting Point 129.0to0 132.0 °C [4]
Boiling Point 213-215°C [5]
Solubility in Water 66.66 mg/L at 25 °C [2]
pKa 10.15 + 0.13 (Predicted) [2]
LogP 3.4399 [6]
EINECS Number 214-465-4 [2]

Synthesis of 4-Cyclohexylphenol

The primary industrial synthesis of 4-Cyclohexylphenol involves the alkylation of phenol with
cyclohexene or cyclohexanol. Several catalytic systems have been developed to optimize the
yield and selectivity for the para-substituted product.

Experimental Protocol: Alkylation of Phenol with
Cyclohexene using a Zeolite Catalyst

This protocol is a generalized procedure based on methodologies described in scientific
literature for the alkylation of phenol over solid acid catalysts like zeolites.[3][7]

Materials:
e Phenol

e Cyclohexene
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H-Beta Zeolite catalyst

Toluene (solvent)

Nitrogen gas (for inert atmosphere)

Standard laboratory glassware (three-neck round-bottom flask, condenser, thermometer,
magnetic stirrer)

Heating mantle

Procedure:

Set up a three-neck round-bottom flask equipped with a reflux condenser, a thermometer,
and a nitrogen inlet.

Charge the flask with phenol and the H-Beta Zeolite catalyst. The typical molar ratio of
phenol to cyclohexene can range from 1:1 to 5:1, and the catalyst loading is typically 1-10%
by weight relative to phenol.[8][9]

Add toluene as a solvent.

Begin stirring and purge the system with nitrogen gas.

Heat the reaction mixture to the desired temperature, typically between 140-220 °C.[9]

Slowly add cyclohexene to the reaction mixture.

Maintain the reaction at the set temperature with continuous stirring for a period of 2-12
hours.[9]

Monitor the reaction progress using a suitable analytical technique, such as Gas
Chromatography (GC), to determine the conversion of phenol and the selectivity towards 4-
Cyclohexylphenol.

After the reaction is complete, cool the mixture to room temperature.

Separate the catalyst from the reaction mixture by filtration.
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e The solvent and unreacted starting materials can be removed by distillation.

e The crude product can be purified by recrystallization or column chromatography to yield
pure 4-Cyclohexylphenol.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of 4-Cyclohexylphenol via phenol alkylation.
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Applications of 4-Cyclohexylphenol

While detailed experimental protocols for the industrial applications of 4-Cyclohexylphenol are
often proprietary, the following sections outline the general principles of its use in various fields.

Polymer and Resin Synthesis

4-Cyclohexylphenol is utilized as a monomer in the production of specialty polymers, such as
polycarbonates and phenolic resins.[10][11] The bulky cyclohexyl group can enhance the
thermal stability, mechanical strength, and solubility of the resulting polymers.

General Workflow for Phenolic Resin Synthesis:
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Caption: Generalized workflow for the synthesis of phenolic resins using 4-Cyclohexylphenol.

Surfactants
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The amphiphilic nature of 4-Cyclohexylphenol, possessing a hydrophilic phenolic head and a
hydrophobic cyclohexyl tail, allows it to function as a surfactant or an intermediate in surfactant
synthesis.[2]

Pharmaceutical and Agrochemical Synthesis

4-Cyclohexylphenol serves as a building block in the synthesis of more complex molecules
for the pharmaceutical and agrochemical industries.[2][3] Its structure can be modified to create
a variety of active ingredients. The specific synthetic routes are highly dependent on the target
molecule.

Biological Activity and Signaling Pathways

The biological activity of 4-Cyclohexylphenol is not extensively studied. However, based on
the known effects of other alkylphenols, there is a potential for it to act as an endocrine
disruptor.[12][13] Alkylphenols can mimic the natural hormone estrogen and interact with
estrogen receptors (ERa and ER[), potentially leading to disruptions in the endocrine system.
[14]

Potential Signaling Pathway Interaction:

While specific studies on 4-Cyclohexylphenol are lacking, a plausible mechanism of action,
based on related compounds, involves its interaction with the estrogen receptor signaling
pathway.
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Caption: Postulated interaction of 4-Cyclohexylphenol with the estrogen receptor signaling
pathway.

It is crucial to note that this pathway is a hypothesis based on the activity of structurally similar
compounds and requires experimental validation for 4-Cyclohexylphenol.

Safety and Handling

4-Cyclohexylphenol is classified as harmful if swallowed, in contact with skin, or if inhaled.[2]
It can cause skin, eye, and respiratory irritation.[2] Appropriate personal protective equipment,
including gloves, safety glasses, and a respirator, should be used when handling this chemical.
It should be stored in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[5]

Conclusion

4-Cyclohexylphenol is a valuable chemical intermediate with a range of industrial
applications. Its synthesis is well-established, though optimization of catalytic processes
continues to be an area of research. While its use in polymers and other materials is
documented, detailed public information on specific application protocols is limited. The
biological activity of 4-Cyclohexylphenol, particularly its potential as an endocrine disruptor,
warrants further investigation to fully understand its toxicological profile and potential impact on
human health and the environment. This guide provides a foundational understanding for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Cyclohexylphenol synthesis - chemicalbook [chemicalbook.com]

e 2. Synthesis of New Agrochemicals | Semantic Scholar [semanticscholar.org]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b075765?utm_src=pdf-body-img
https://www.benchchem.com/product/b075765?utm_src=pdf-body
https://www.benchchem.com/product/b075765?utm_src=pdf-body
https://www.benchchem.com/product/b075765?utm_src=pdf-body
https://www.semanticscholar.org/paper/Synthesis-of-New-Agrochemicals-Donate-Frederico/60d1550857798edde851af77ff49b225bde5b21e
https://www.semanticscholar.org/paper/Synthesis-of-New-Agrochemicals-Donate-Frederico/60d1550857798edde851af77ff49b225bde5b21e
https://pubs.rsc.org/en/content/articlelanding/2022/gc/d2gc01353c
https://www.benchchem.com/product/b075765?utm_src=pdf-body
https://www.benchchem.com/product/b075765?utm_src=pdf-body
https://www.benchchem.com/product/b075765?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/4-cyclohexylphenol.htm
https://www.semanticscholar.org/paper/Synthesis-of-New-Agrochemicals-Donate-Frederico/60d1550857798edde851af77ff49b225bde5b21e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. researchgate.net [researchgate.net]
4. mdpi.com [mdpi.com]

5. One-pot synthesis of cyclohexylphenol via isopropyl alcohol-assisted phenol conversion
using the tandem system RANEY® Nickel plus hierarchical Beta zeolite - Green Chemistry
(RSC Publishing) [pubs.rsc.org]

6. 4-Cyclohexylphenol | C12H160 | CID 14327 - PubChem [pubchem.ncbi.nim.nih.gov]
7. researchgate.net [researchgate.net]

8. pnnl.gov [pnnl.gov]

9. A Process For Preparation Of 4 Cyclohexylphenol [quickcompany.in]

10. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]

11. ntrs.nasa.gov [ntrs.nasa.gov]

12. Phenylphenols, biphenols, bisphenol-A and 4-tert-octylphenol exhibit alpha and beta
estrogen activities and antiandrogen activity in reporter cell lines - PubMed
[pubmed.ncbi.nim.nih.gov]

13. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular
Pathway Analysis - PMC [pmc.ncbi.nim.nih.gov]

14. Molecular mechanism(s) of endocrine-disrupting chemicals and their potent
oestrogenicity in diverse cells and tissues that express oestrogen receptors - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Cyclohexylphenol (CAS 1131-60-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075765#4-cyclohexylphenol-cas-number-1131-60-8-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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